![molecular formula C19H16N4O3S B3454239 N-(2-furylmethyl)-2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B3454239.png)
N-(2-furylmethyl)-2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide
Overview
Description
N-(2-furylmethyl)-2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as FMA, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. FMA is a member of the 1,2,4-triazole family of compounds, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
N-(2-furylmethyl)-2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, anti-convulsant, and anti-cancer activities. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and reduce the expression of cyclooxygenase-2 (COX-2) in vitro and in vivo. This compound has also been found to possess potent anti-convulsant activity in animal models of epilepsy.
Mechanism of Action
The exact mechanism of action of N-(2-furylmethyl)-2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways involved in inflammation and pain. This compound has been shown to inhibit the activity of COX-2, which is an enzyme that catalyzes the production of prostaglandins, which are key mediators of inflammation and pain. This compound has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. This compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and reduce the expression of COX-2 in vitro and in vivo. This compound has also been found to possess potent anti-convulsant activity in animal models of epilepsy. In addition, this compound has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages for use in laboratory experiments. This compound is a relatively stable compound that can be easily synthesized in the laboratory. This compound has also been found to exhibit a wide range of pharmacological properties, which makes it a useful tool for studying various biological processes. However, this compound also has some limitations for use in laboratory experiments. This compound has not been extensively studied in humans, and its safety and efficacy have not been fully established.
Future Directions
There are several future directions for research on N-(2-furylmethyl)-2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of research could focus on the development of new derivatives of this compound with improved pharmacological properties. Another area of research could focus on the development of new drug delivery systems for this compound, such as nanoparticles or liposomes. Additionally, future research could focus on the use of this compound in combination with other drugs to enhance its pharmacological effects. Finally, future research could focus on the use of this compound in clinical trials to evaluate its safety and efficacy in humans.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[[5-(furan-2-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O3S/c24-17(20-12-15-8-4-10-25-15)13-27-19-22-21-18(16-9-5-11-26-16)23(19)14-6-2-1-3-7-14/h1-11H,12-13H2,(H,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCVOVYDTUNCKGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NCC3=CC=CO3)C4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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